4-{[2-(2-Methoxyethoxy)ethoxy]methyl}piperidine hydrochloride

Description

4-{[2-(2-Methoxyethoxy)ethoxy]methyl}piperidine hydrochloride is a synthetic organic compound belonging to the class of piperidine derivatives. Its molecular structure is characterized by a six-membered piperidine ring containing one nitrogen atom, substituted with a branched ether group known as {[2-(2-methoxyethoxy)ethoxy]methyl}. This substitution enhances its solubility and potential biological activity when in the hydrochloride salt form.

The compound has gained attention in scientific research due to its potential applications in medicinal chemistry, particularly as an intermediate in drug synthesis and as a candidate for pharmacological studies.

Synthesis

The synthesis of 4-{[2-(2-Methoxyethoxy)ethoxy]methyl}piperidine hydrochloride involves multiple steps, typically requiring:

• Starting Materials: A piperidine precursor and reagents for etherification.

• Reaction Conditions:

  • Controlled temperature and solvent choice to optimize yield.

  • Use of catalysts to enhance reaction efficiency.

• Purification:

  • Techniques such as recrystallization or chromatography to ensure product purity.

The reaction conditions, including solvent type and reaction time, are critical for achieving high yield and purity.

Biological Relevance

Piperidine derivatives, including this compound, are widely studied for their pharmacological properties. These properties include:

• Drug Synthesis: Used as intermediates in the production of active pharmaceutical ingredients (APIs).

• Potential Therapeutic Applications: The compound's structure suggests it may interact with biological targets such as receptors or enzymes, making it a candidate for further pharmacological evaluation.

Handling and Storage

Proper handling and storage are essential for maintaining the stability of this compound:

• Storage Conditions: Should be stored in a cool, dry place away from light and moisture.

• Safety Precautions: Use appropriate personal protective equipment (PPE) when handling the compound due to its potential reactivity.

Research Applications

4-{[2-(2-Methoxyethoxy)ethoxy]methyl}piperidine hydrochloride is utilized in various fields of research:

• Medicinal Chemistry: Investigated for its role in drug design and synthesis.

• Chemical Reactions: Participates in reactions typical of piperidine derivatives, influenced by conditions such as temperature and solvent choice.

• CAS No.: 1220033-04-4
• Product Name: 4-{[2-(2-Methoxyethoxy)ethoxy]methyl}piperidine hydrochloride
• Molecular Formula: C11H24ClNO3
• Molecular Weight: 253.76 g/mol
• IUPAC Name: 4-[2-(2-methoxyethoxy)ethoxymethyl]piperidine;hydrochloride
• Standard InChI: InChI=1S/C11H23NO3.ClH/c1-13-6-7-14-8-9-15-10-11-2-4-12-5-3-11;/h11-12H,2-10H2,1H3;1H
• Standard InChIKey: PTBYMAUOIFZNEV-UHFFFAOYSA-N
• SMILES: COCCOCCOCC1CCNCC1.Cl
• Canonical SMILES: COCCOCCOCC1CCNCC1.Cl
• PubChem Compound: 56831004
• Last Modified: Aug 16 2023